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Compound of Interest

Compound Name: 2-Chlorophenylacetic acid

Cat. No.: B042575 Get Quote

In-Depth Technical Guide: 2-Chlorophenylacetic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of 2-Chlorophenylacetic acid, a compound of interest in the synthesis of

pharmaceuticals and agrochemicals.

Core Physicochemical Data
The essential molecular and physical properties of 2-Chlorophenylacetic acid are

summarized below. This data is critical for experimental design, stoichiometric calculations, and

analytical characterization.
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Parameter Value References

Molecular Formula C₈H₇ClO₂ [1][2][3][4]

Linear Formula ClC₆H₄CH₂CO₂H [2]

Molecular Weight 170.59 g/mol [1][2]

CAS Number 2444-36-2 [1][2][3][4]

Physical Form Solid, Colorless crystals [4]

Melting Point 92-95 °C [4]

Synthesis Pathway Overview
2-Chlorophenylacetic acid serves as a precursor in the synthesis of various bioactive

molecules, including oxyindoles. The general synthetic route is a foundational concept for

researchers working with this compound.

Intermediate Steps
(e.g., Grignard Reaction, etc.) 2-Chlorophenylacetic Acid Target Molecules

(e.g., Oxyindoles, Pharmaceuticals)
Further Synthesis
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Caption: Generalized synthesis pathway involving 2-Chlorophenylacetic acid.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-Chlorophenylacetic acid
and its derivatives are extensive. For specific methodologies, researchers are encouraged to

consult peer-reviewed literature. A general workflow for a typical synthesis and characterization

experiment is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4280237.htm
https://www.scbt.com/p/2-chlorophenylacetic-acid-2444-36-2
https://veeprho.com/impurities/2-chlorophenylacetic-acid/
https://www.lobachemie.com/organic-acids-2770B/2CHLOROPHENYL-ACETIC-ACID-CASNO-2444-36-2.aspx
https://www.scbt.com/p/2-chlorophenylacetic-acid-2444-36-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4280237.htm
https://www.scbt.com/p/2-chlorophenylacetic-acid-2444-36-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4280237.htm
https://www.scbt.com/p/2-chlorophenylacetic-acid-2444-36-2
https://veeprho.com/impurities/2-chlorophenylacetic-acid/
https://www.lobachemie.com/organic-acids-2770B/2CHLOROPHENYL-ACETIC-ACID-CASNO-2444-36-2.aspx
https://www.lobachemie.com/organic-acids-2770B/2CHLOROPHENYL-ACETIC-ACID-CASNO-2444-36-2.aspx
https://www.lobachemie.com/organic-acids-2770B/2CHLOROPHENYL-ACETIC-ACID-CASNO-2444-36-2.aspx
https://www.benchchem.com/product/b042575?utm_src=pdf-body
https://www.benchchem.com/product/b042575?utm_src=pdf-body-img
https://www.benchchem.com/product/b042575?utm_src=pdf-body
https://www.benchchem.com/product/b042575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Chemical Reaction
(Under controlled conditions)

3. Product Isolation
& Purification

4. Characterization
(e.g., NMR, IR, MS)

5. Data Analysis
& Reporting
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Caption: Standard experimental workflow for synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042575#2-chlorophenylacetic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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